Cas no 207387-68-6 (1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-)

• Product Name: 1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-
• CAS No: 207387-68-6
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 241813
• PubChem ID: 24878891
• Update Time: 2025-04-19

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)-
• 1-(5-bromo-2-hydroxyphenyl)butane-1,3-dione
• 1-(5-Bromo-2-hydroxyphenyl)-1,3-butanedione
• 546364_ALDRICH
• AC1N9YN0
• ACMC-20apa3
• AG-E-52124
• CTK4E4982
• KB-215321
• starbld0032309
• 1-(5-BROMO-2-HYDROXYPHENYL)1 3-BUTANEDI&
• 207387-68-6
• J-013570
• 1-(5-bromo-2-hydroxyphenyl)butane-1, 3-dione
• 1,3-Butanedione, 1-(5-bromo-2-hydroxyphenyl)-
• DTXSID00403077
• AKOS015913473

• MDL： MFCD04039883
• Inchi： 1S/C10H9BrO3/c1-6(12)4-10(14)8-5-7(11)2-3-9(8)13/h2-3,5,13H,4H2,1H3
• InChI Key： GCPQDUDCTCGTCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(CC(C)=O)=O)O

Computed Properties

• Exact Mass: 255.97347
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.551
• Melting Point: 113-118 °C (lit.)
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.579
• PSA: 54.37
• Solubility: Not determined

1,3-Butanedione,1-(5-bromo-2-hydroxyphenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38